1-(4-((1H-imidazol-1-yl)methyl)benzoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide
Description
1-(4-((1H-imidazol-1-yl)methyl)benzoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
BenchChem offers high-quality 1-(4-((1H-imidazol-1-yl)methyl)benzoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-((1H-imidazol-1-yl)methyl)benzoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
Research into benzamide derivatives, which are structurally related, revealed insights into their crystal structures, potentially offering clues for the structural analysis of the compound . The study synthesized a series of benzamide derivatives and obtained their crystals by recrystallization, determining structures through various spectroscopic methods. This research provides a foundation for understanding the structural aspects and potential applications in identifying binding sites for allosteric modulators (Wu et al., 2014).
Antimycobacterial Activity
In the realm of medicinal chemistry, novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been synthesized and evaluated for their antimycobacterial activity. This suggests potential research applications of the target compound in developing antimicrobial agents. The derivatives exhibited considerable activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis, highlighting the compound's relevance in drug discovery and antimicrobial research (Lv et al., 2017).
Mixed Ligand Complexes
Another study focused on mixed ligand tricarbonyl complexes, incorporating imidazole and related compounds, indicating potential applications in radiopharmaceuticals or imaging agents. The research demonstrated a method to label bioactive molecules with monodentate or bidentate donor sites, relevant for the target compound's use in bioconjugation and tracer development (Mundwiler et al., 2004).
properties
IUPAC Name |
1-[4-(imidazol-1-ylmethyl)benzoyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O3/c1-15-12-19(24-29-15)23-20(27)17-6-9-26(10-7-17)21(28)18-4-2-16(3-5-18)13-25-11-8-22-14-25/h2-5,8,11-12,14,17H,6-7,9-10,13H2,1H3,(H,23,24,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJDHJKOUMGADCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)CN4C=CN=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-((1H-imidazol-1-yl)methyl)benzoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(2-Bromophenyl)imidazo[1,2-a]pyridine](/img/structure/B2405432.png)
![tert-butyl N-[1-hydroxy-3-(1,3-thiazol-2-yl)propan-2-yl]carbamate](/img/structure/B2405439.png)
![N,N-diethyl-3-(4-methylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine](/img/structure/B2405440.png)
![3-{7-[(2-chloro-4-fluorobenzyl)oxy]-4,8-dimethyl-2-oxo-2H-chromen-3-yl}propanoic acid](/img/structure/B2405443.png)
![2-{4-[1-{2-[(4-fluorophenyl)amino]-2-oxoethyl}-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl]phenyl}-N-(3-methylbutyl)acetamide](/img/structure/B2405449.png)
